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Compound of Interest

1-Ethoxy-4-(p-
Compound Name:
tolylethynyl)benzene

Cat. No.: B054540

An In-depth Technical Guide to 1-Ethoxy-4-(p-
tolylethynyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Ethoxy-4-(p-
tolylethynyl)benzene, a diarylalkyne compound with applications in materials science,
particularly as a liquid crystal. This document details its chemical structure, IUPAC
nomenclature, and key physicochemical properties. A generalized experimental protocol for its
synthesis via the Sonogashira cross-coupling reaction is provided, drawing from established
methodologies for structurally related compounds. While specific biological activity data for this
compound is not extensively available in the public domain, this guide discusses the broader
context of diarylalkynes in medicinal chemistry and outlines standard experimental workflows
for evaluating the biological potential of such molecules.

Chemical Identity and Structure

IUPAC Name: 1-Ethoxy-4-((4-methylphenyl)ethynyl)benzene

Structural Formula:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b054540?utm_src=pdf-interest
https://www.benchchem.com/product/b054540?utm_src=pdf-body
https://www.benchchem.com/product/b054540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Formula: C17H160

Molecular Weight: 236.31 g/mol

CAS Number: 116903-46-9

Synonyms:

o 1-Ethoxy-4-[2-(4-methylphenyl)ethynyl]benzene

Physicochemical Properties

Quantitative experimental data for the specific physicochemical properties of 1-Ethoxy-4-(p-
tolylethynyl)benzene are not readily available in peer-reviewed literature. However, based on
its structure and data for related compounds, the following properties can be inferred and
should be experimentally verified.

Property Value (Predicted/Inferred) Data Source

White to light yellow crystalline

Physical State ] Commercial Suppliers
solid

Melting Point Not available

Boiling Point Not available

Soluble in common organic
Solubility solvents (e.g., THF, CH2Clz, General Chemical Principles

acetone)

logP (Octanol-Water Partition . .
o >3 General Chemical Principles
Coefficient)

Synthesis and Experimental Protocols

The primary synthetic route to 1-Ethoxy-4-(p-tolylethynyl)benzene is the Sonogashira cross-
coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between a
terminal alkyne and an aryl halide.
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Generalized Sonogashira Coupling Protocol

This protocol is a general guideline based on established procedures for the synthesis of
diarylalkynes.[1] Optimization of reaction conditions (catalyst, base, solvent, temperature) is
typically required for specific substrates.

Reaction Scheme:

Materials:

1-Ethoxy-4-iodobenzene

e 1-Ethynyl-4-methylbenzene (p-tolylacetylene)

o Palladium catalyst (e.g., Pd(PPhs)4, PdCl2(PPhs)2)

o Copper(l) iodide (Cul)

e Amine base (e.g., triethylamine, diisopropylamine)

e Anhydrous solvent (e.g., tetrahydrofuran (THF), N,N-dimethylformamide (DMF))
 Inert gas (e.g., Argon, Nitrogen)

Procedure:

» To a dry reaction flask under an inert atmosphere, add the palladium catalyst, copper(l)
iodide, and the aryl halide (1-ethoxy-4-iodobenzene).

e Add the anhydrous solvent and the amine base, and stir the mixture until all solids are
dissolved.

e Add the terminal alkyne (1-ethynyl-4-methylbenzene) to the reaction mixture.

e Heat the reaction to the desired temperature (typically ranging from room temperature to 100
°C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

e Upon completion, cool the reaction mixture to room temperature.
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 Dilute the mixture with a suitable organic solvent and wash with an aqueous solution (e.g.,
saturated ammonium chloride solution, brine).

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel to obtain the desired 1-
Ethoxy-4-(p-tolylethynyl)benzene.

Characterization: The final product should be characterized by standard analytical techniques
such as *H NMR, 3C NMR, and mass spectrometry to confirm its identity and purity.

Applications in Materials Science

1-Ethoxy-4-(p-tolylethynyl)benzene is primarily utilized in the field of materials science as a
component of liquid crystal mixtures.[2] The rigid, linear structure of diarylalkynes contributes to
the formation of mesophases, which are states of matter intermediate between conventional
liquids and solid crystals. These properties are essential for applications in display technologies
and other advanced materials.[2]

Relevance to Drug Development and Biological
Activity

While there is no specific data available in the public domain regarding the biological activity or
drug development applications of 1-Ethoxy-4-(p-tolylethynyl)benzene, the diarylalkyne
scaffold is of interest in medicinal chemistry. Compounds containing this motif have been
investigated for various therapeutic applications.

Potential for Biological Screening

Given the lack of specific biological data, a logical first step for researchers interested in the
pharmaceutical potential of this compound would be to perform a broad biological screening.

Experimental Workflow for Biological Activity Screening:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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